3-((4-bromophenyl)sulfonyl)-N-(2-methoxy-5-methylphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine

• IUPAC Name: 3-(4-bromophenyl)sulfonyl-N-(2-methoxy-5-methylphenyl)triazolo[1,5-a]quinazolin-5-amine
• InChI: InChI=1S/C23H18BrN5O3S/c1-14-7-12-20(32-2)18(13-14)25-21-17-5-3-4-6-19(17)29-22(26-21)23(27-28-29)33(30,31)16-10-8-15(24)9-11-16/h3-13H,1-2H3,(H,25,26)
• InChI Key: KWIHIRAZRQKISX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC2=NC3=C(N=NN3C4=CC=CC=C42)S(=O)(=O)C5=CC=C(C=C5)Br
• Molecular Formula: C23H18BrN5O3S
• Molecular Weight: 524.4 g/mol

Description

3-((4-bromophenyl)sulfonyl)-N-(2-methoxy-5-methylphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine is a useful research compound. Its molecular formula is C23H18BrN5O3S and its molecular weight is 524.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Antihistaminic Agents : A series of compounds, including triazoloquinazolin-5-ones, have been synthesized and evaluated for their antihistaminic activity. These compounds demonstrated significant protection against histamine-induced bronchospasm in guinea pigs, suggesting potential as new classes of H1-antihistaminic agents with minimal sedation effects (Alagarsamy et al., 2008), (Alagarsamy et al., 2009).

Antimicrobial and Anticancer Activities : Novel triazole derivatives have been synthesized and shown to possess antimicrobial activities against various test microorganisms. Some compounds within this class have also demonstrated good or moderate activities, indicating potential for further development in antimicrobial therapies (Bektaş et al., 2007). Additionally, triazoloquinazolin-5-amine derivatives have been explored for their anticancer activity, showing significant cytotoxicity against human neuroblastoma and colon carcinoma cell lines (Reddy et al., 2015).

Tubulin Polymerization Inhibitors : Certain triazoloquinazolinone-based compounds have been designed as tubulin polymerization inhibitors and tested for their anticancer activity. These compounds inhibited tubulin assembly and displayed potent anticancer activity across a panel of cancer cell lines, suggesting their utility as vascular disrupting agents (Driowya et al., 2016).